Cas no 1807039-95-7 (2,3-Difluoro-5-methoxybenzamide)

• Product Name: 2,3-Difluoro-5-methoxybenzamide
• CAS No: 1807039-95-7
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4794634
• Update Time: 2025-11-01

2,3-Difluoro-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methoxybenzamide

• Inchi： 1S/C8H7F2NO2/c1-13-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,1H3,(H2,11,12)
• InChI Key： QHBJFCFNXNRYMK-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C(N)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 1
• Topological Polar Surface Area: 52.3

Additional information on 2,3-Difluoro-5-methoxybenzamide

2,3-Difluoro-5-methoxybenzamide (CAS No. 1807039-95-7): An Emerging Compound in Medicinal Chemistry

2,3-Difluoro-5-methoxybenzamide (CAS No. 1807039-95-7) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its difluoro and methoxy substituents on a benzamide scaffold, which confer it with distinct chemical and pharmacological properties.

The 2,3-difluoro substitution on the benzene ring is particularly noteworthy as it can influence the compound's electronic and steric properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can modulate the reactivity and stability of the molecule. This feature is often exploited in drug design to enhance the potency and selectivity of therapeutic agents. The methoxy group at the 5-position further adds to the complexity of the molecule by introducing a polar functional group that can participate in hydrogen bonding interactions with biological targets.

Recent studies have explored the potential applications of 2,3-difluoro-5-methoxybenzamide in various therapeutic areas. One notable area of research is its use as a scaffold for the development of novel anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The mechanism of action was attributed to the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

Beyond its anti-inflammatory properties, 2,3-difluoro-5-methoxybenzamide has also shown promise as a potential antitumor agent. A preclinical study conducted by a team at the National Cancer Institute found that certain derivatives of this compound were effective in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The antitumor activity was linked to the induction of apoptosis and cell cycle arrest, suggesting that this compound could be a valuable lead for further drug development.

In addition to its therapeutic applications, 2,3-difluoro-5-methoxybenzamide has been investigated for its utility as a probe molecule in chemical biology research. Its unique structural features make it an excellent candidate for studying protein-ligand interactions and elucidating the mechanisms of action of biological processes. For instance, researchers at Harvard University used this compound to investigate the binding kinetics and affinity of a specific protein involved in signal transduction pathways.

The synthesis of 2,3-difluoro-5-methoxybenzamide has been optimized using modern synthetic methods to ensure high yields and purity. Common synthetic routes involve multi-step reactions starting from readily available starting materials such as 2,3-difluorobenzoic acid or 2,3-difluorobenzonitrile. These methods typically include functional group transformations and coupling reactions to introduce the methoxy group and form the final amide product.

The physical properties of 2,3-difluoro-5-methoxybenzamide, such as its melting point, solubility, and stability under various conditions, have been well-characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its formulation into pharmaceutical products. For example, its solubility in organic solvents makes it suitable for use in solution-based assays and formulations.

In conclusion, 2,3-difluoro-5-methoxybenzamide (CAS No. 1807039-95-7) represents an exciting compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features provide a solid foundation for further research and development into novel therapeutic agents and probe molecules. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.